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molecular formula C5H10O3 B1600991 (2-Methyl-1,3-dioxolan-2-yl)methanol CAS No. 10004-17-8

(2-Methyl-1,3-dioxolan-2-yl)methanol

Cat. No. B1600991
M. Wt: 118.13 g/mol
InChI Key: AHQLLEIQWZZXGP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04446325

Procedure details

100 mg of 50% sodium hydride was added to a mixture of 20 g of 2,2-ethylenedioxypropanol and 100 ml of benzene, and 20 g of diketene was added dropwise to the mixture while refluxing the mixture. After refluxing the mixture for 2 hours, the solvent was distilled off and the resulting residue was distilled under reduced pressure to obtain 21.5 g (70% yield) of 2,2-ethylenedioxypropyl acetoacetate as a colorless oil having a boiling point of 90° C. (6 mmHg).
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
100 mg
Type
catalyst
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One

Identifiers

REACTION_CXSMILES
[CH2:1]1[CH2:8][O:7][C:3]([CH3:6])([CH2:4][OH:5])[O:2]1.[CH2:9]=[C:10]1[O:14][C:12](=[O:13])[CH2:11]1>[H-].[Na+].C1C=CC=CC=1>[C:12]([O:5][CH2:4][C:3]1([O:7][CH2:8][CH2:1][O:2]1)[CH3:6])(=[O:13])[CH2:11][C:10]([CH3:9])=[O:14] |f:2.3|

Inputs

Step One
Name
Quantity
20 g
Type
reactant
Smiles
C1OC(CO)(C)OC1
Name
Quantity
20 g
Type
reactant
Smiles
C=C1CC(=O)O1
Name
Quantity
100 mg
Type
catalyst
Smiles
[H-].[Na+]
Name
Quantity
100 mL
Type
solvent
Smiles
C1=CC=CC=C1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was added dropwise to the mixture
TEMPERATURE
Type
TEMPERATURE
Details
while refluxing the mixture
TEMPERATURE
Type
TEMPERATURE
Details
After refluxing the mixture for 2 hours
Duration
2 h
DISTILLATION
Type
DISTILLATION
Details
the solvent was distilled off
DISTILLATION
Type
DISTILLATION
Details
the resulting residue was distilled under reduced pressure

Outcomes

Product
Name
Type
product
Smiles
C(CC(=O)C)(=O)OCC1(C)OCCO1
Measurements
Type Value Analysis
AMOUNT: MASS 21.5 g
YIELD: PERCENTYIELD 70%
YIELD: CALCULATEDPERCENTYIELD 62.8%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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